Cas no 831229-13-1 (5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid
• CAS No: 831229-13-1
• MF: C₁₅H₁₀F₃N₃O₃
• MW: 337.253413677216
• MDL: MFCD06626674
• CID: 3093261
• PubChem ID: 2974693
• Update Time: 2025-06-12

5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-3-carboxy lic acid
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(2-methoxyphenyl)-7-(trifluoromethyl)-
• LS-03320
• SR-01000295293-1
• 5-(2-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• CS-0326327
• AKOS004920591
• MFCD06626674
• ALBB-009895
• STK506120
• H25411
• 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• SR-01000295293
• GFSKUFPQRIQWMU-UHFFFAOYSA-N
• 831229-13-1
• 5-(2-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CCG-154312
• 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD06626674
• Inchi： 1S/C15H10F3N3O3/c1-24-11-5-3-2-4-8(11)10-6-12(15(16,17)18)21-13(20-10)9(7-19-21)14(22)23/h2-7H,1H3,(H,22,23)
• InChI Key： GFSKUFPQRIQWMU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2OC)=NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 337.06742568Da
• Monoisotopic Mass: 337.06742568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7Ų

5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid

Introduction to 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid (CAS No. 831229-13-1)

5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid (CAS No. 831229-13-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid is characterized by a pyrazolo[1,5-a]pyrimidine core substituted with a 2-methoxyphenyl group at the 5-position and a trifluoromethyl group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies.

Recent research has highlighted the potential of this compound in several therapeutic areas. For instance, studies have shown that 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antiviral activity. Research conducted by a team of scientists at the University of California demonstrated that 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

The anticancer potential of 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid has also been explored. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid could be further developed as an anticancer agent.

The pharmacokinetic properties of 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid have been studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety, initial toxicity studies have indicated that 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid is well-tolerated at therapeutic doses. However, further extensive safety evaluations are necessary to fully understand its long-term effects and potential side effects in humans.

The synthesis of 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

Overall, 5-(2-Methoxyphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carboxylic Acid (CAS No. 831229-13-1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.